Hydroxyflutamide
Overview
Description
Hydroxyflutamide (HF, OHF), also known by its developmental code name SCH-16423, is a nonsteroidal antiandrogen (NSAA) and the major active metabolite of flutamide . It is considered to be a prodrug of hydroxyflutamide as the active form .
Molecular Structure Analysis
The molecular structure of Hydroxyflutamide is C11H11F3N2O4 with a molar mass of 292.21 g/mol . The detailed interaction mechanisms between Hydroxyflutamide and wild-type/mutant ARs have been analyzed using molecular dynamics simulations .Chemical Reactions Analysis
The chemical reactions involving Hydroxyflutamide are complex and involve multiple stages. More research is needed to fully understand these reactions .Physical And Chemical Properties Analysis
Hydroxyflutamide has a density of 1.472, a melting point of 125-130°C, and a boiling point of 443.8±45.0 °C . It is soluble in DMSO: >10mg/mL .Scientific Research Applications
Prostate Cancer Treatment
Hydroxyflutamide is used as an active metabolite of the first-generation antiandrogen flutamide in the clinical treatment of prostate cancer, targeting the androgen receptor (AR). It has been studied for its effectiveness and the mechanism behind drug resistance, such as AR T877A mutation causing resistance .
Electrochemical Sensor Development
Research has been conducted on developing electrochemical sensors using Hydroxyflutamide. These sensors are based on manganese oxide (MnO) and cobalt oxide (CoO) nanostructures as electrocatalysts to detect antiandrogens like Hydroxyflutamide due to their low biodegradability and potential health effects .
Androgen Receptor Antagonist
Hydroxyflutamide acts as a nonsteroidal antiandrogen (NSAA) and is considered the major active metabolite of flutamide, which is a prodrug of Hydroxyflutamide as the active form .
Molecular Modeling Studies
Molecular modeling studies have been conducted to understand the binding modes of Hydroxyflutamide with AR gene mutations, particularly focusing on how these mutations can convert compounds from an AR antagonist to an AR agonist .
Neurological Research
Studies have investigated the effects of Hydroxyflutamide on spatial localization and passive avoidance learning by evaluating its blockade of both genomic and non-genomic androgen action within the hippocampus .
Interleukin-6 Regulation
Hydroxyflutamide has been studied for its effects on constitutive and cytokine-induced IL-6 mRNA and protein levels. The research also examines its impact on NF-κB activation and binding to define potential mechanisms of IL-6 regulation by androgens and antiandrogens .
Mechanism of Action
Target of Action
Hydroxyflutamide (HF), also known as 2-hydroxyflutamide, is a nonsteroidal antiandrogen (NSAA) and the major active metabolite of flutamide . It primarily targets the androgen receptor (AR) , a key signaling pathway leading to the emergence of prostate cancer . The AR is a ligand-inducible hormone receptor of the nuclear receptor superfamily .
Mode of Action
Hydroxyflutamide acts as a selective antagonist of the androgen receptor (AR), competing with androgens like testosterone and dihydrotestosterone (DHT) for binding to ARs in tissues like the prostate gland . By doing so, it prevents their effects and stops them from stimulating prostate cancer cells to grow . It exerts its antiandrogenic action by inhibiting androgen uptake and/or by inhibiting nuclear binding of androgen in target tissues .
Biochemical Pathways
Hydroxyflutamide’s action on the androgen receptor affects the androgen signaling pathway . By blocking the androgen receptor, hydroxyflutamide prevents the normal functioning of this pathway, which is crucial for the growth and survival of prostate cancer cells . This leads to a decrease in the proliferation of these cells and can slow the progression of prostate cancer .
Pharmacokinetics
The pharmacokinetics of hydroxyflutamide, including its absorption, distribution, metabolism, and excretion (ADME) properties, are crucial for understanding its bioavailability and therapeutic efficacy . .
Result of Action
The molecular and cellular effects of hydroxyflutamide’s action primarily involve the inhibition of the androgen receptor, leading to a decrease in the proliferation of prostate cancer cells . This results in a slowdown in the progression of prostate cancer . Resistance to hydroxyflutamide can develop, often due to mutations in the androgen receptor .
Safety and Hazards
properties
IUPAC Name |
2-hydroxy-2-methyl-N-[4-nitro-3-(trifluoromethyl)phenyl]propanamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11F3N2O4/c1-10(2,18)9(17)15-6-3-4-8(16(19)20)7(5-6)11(12,13)14/h3-5,18H,1-2H3,(H,15,17) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YPQLFJODEKMJEF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C(=O)NC1=CC(=C(C=C1)[N+](=O)[O-])C(F)(F)F)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11F3N2O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID8033562 |
Source
|
| Record name | Hydroxyflutamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID8033562 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
292.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Hydroxyflutamide | |
CAS RN |
52806-53-8 |
Source
|
| Record name | Hydroxyflutamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=52806-53-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Hydroxyflutamide | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0052806538 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Hydroxyflutamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID8033562 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Hydroxyflutamide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | HYDROXYFLUTAMIDE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/31D90UKP5Y | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
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| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
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Feasible Synthetic Routes
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